Cas no 2229583-72-4 (1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229583-72-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6259052
• PubChem ID: 165976797
• Update Time: 2025-10-30

1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid
• 2229583-72-4
• EN300-1734535

• Inchi： 1S/C12H18N2O2/c1-8-3-5-9(6-4-8)10-7-11(12(15)16)14(2)13-10/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： HGCXQQLAUZGXOE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CCC(C)CC2)=NN1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(4-Methylcyclohexyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229583-72-4) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which are known for their wide range of biological activities and chemical versatility. The molecule consists of a pyrazole ring system, a methyl group, and a cyclohexyl substituent, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known to exhibit significant pharmacological properties due to its ability to form hydrogen bonds and interact with biological targets. The addition of the methyl group and the cyclohexyl substituent further enhances its chemical diversity and bioavailability.

In terms of synthesis, 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an aldehyde with an amine derivative in the presence of a suitable catalyst. The use of microwave-assisted synthesis has also been reported to improve the yield and purity of the compound, making it more accessible for large-scale production.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been studied extensively, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

One of the most promising applications of 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid is in the field of agrochemicals. Researchers have investigated its potential as a herbicide or fungicide, leveraging its ability to inhibit key enzymes involved in plant growth. Field trials have shown that this compound exhibits selective activity against certain weeds without adversely affecting crops, making it a potential candidate for sustainable agricultural practices.

Moreover, this compound has shown potential in materials science as well. Its ability to form coordination complexes with metal ions has led to its use in catalysis and sensor applications. For instance, recent studies have demonstrated that 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid can act as a ligand in transition metal complexes, enhancing their catalytic activity in organic transformations such as oxidation and reduction reactions.

In conclusion, 1-methyl-3-(4-methylcyclohexyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229583-72-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.